N-(4-((3-chloro-4-methoxyphenyl)carbamoyl)phenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[4-[(3-chloro-4-methoxyphenyl)carbamoyl]phenyl]-3-methoxy-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C20H19ClN4O4/c1-25-11-15(20(24-25)29-3)19(27)22-13-6-4-12(5-7-13)18(26)23-14-8-9-17(28-2)16(21)10-14/h4-11H,1-3H3,(H,22,27)(H,23,26)
• InChI Key: HGPDWJOKDRUHRK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NC2=CC=C(C=C2)C(=O)NC3=CC(=C(C=C3)OC)Cl
• Molecular Formula: C20H19ClN4O4
• Molecular Weight: 414.8 g/mol

Description

The compound “N-(4-((3-chloro-4-methoxyphenyl)carbamoyl)phenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide” is a complex organic molecule. It is related to the compound “N-[(3-Chloro-4-methoxyphenyl)carbamoyl]phenylalanine” which has a molecular formula of C17H17ClN2O4.

Scientific Research Applications

Synthesis and Characterization

This compound belongs to a class of chemical entities that have been extensively studied for their synthetic procedures and chemical properties. Research has shown various methods for the synthesis and characterization of similar pyrazole and pyrazoline derivatives, demonstrating the versatility of these compounds in chemical synthesis. For instance, pyrazolo[1,5-a]pyrimidine derivatives were synthesized by reacting 5-amino-N-aryl-1H-pyrazoles with acetylacetone, showcasing the compound's potential as a precursor in synthetic chemistry (Hassan, Hafez, & Osman, 2014).

Cytotoxicity and Biological Activity

Compounds with structural similarities have been evaluated for their biological activities, including cytotoxic effects against various cancer cell lines. This research indicates the potential medical applications of such compounds in the development of therapeutic agents. For example, new synthesized pyrazolyl-substituted thiazolidinone, thiazole, and thiazoline candidates have been studied for their biological activities, suggesting the applicability of these compounds in drug discovery and development (Khalifa, Nossier, & Al-Omar, 2017).

Antimicrobial and Antioxidant Properties

Research on similar N-substituted pyrazole derivatives has also revealed antimicrobial properties, highlighting their potential use in the development of new antimicrobial agents. The evaluation of these compounds against various bacteria and yeasts has shown promising results, indicating their potential in addressing drug-resistant microbial infections (Rai, Narayanaswamy, Shashikanth, & Arunachalam, 2009). Additionally, some derivatives have been investigated for their antioxidant properties, further expanding the possible applications of these compounds in scientific research and pharmaceutical development (Amer, Hassan, Moawad, & Shaker, 2011).